Cas no 1249126-69-9 (4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1249126-69-9
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 5707874
• PubChem ID: 61177151
• Update Time: 2025-05-21

4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine
• EN300-1107850
• 1249126-69-9
• 4-BROMO-1-(THIOPHEN-3-YLMETHYL)-1H-PYRAZOL-3-AMINE
• AKOS010424189
• 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H8BrN3S/c9-7-4-12(11-8(7)10)3-6-1-2-13-5-6/h1-2,4-5H,3H2,(H2,10,11)
• InChI Key： CKQWOWXJEBCEHH-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1=CSC=C1

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine

Introduction to 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine (CAS No. 1249126-69-9)

4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine, identified by its CAS number 1249126-69-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a pyrazole core with a thiophene substituent, making it a versatile scaffold for the development of novel bioactive agents. The presence of a bromine atom at the 4-position and a thiophenylmethyl group at the 1-position enhances its reactivity, enabling diverse chemical modifications that are crucial for drug discovery.

The compound’s structure is particularly intriguing due to the synergistic interaction between the pyrazole and thiophene rings. Pyrazole derivatives are well-documented for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer activities. Meanwhile, thiophene-based compounds have shown promise in various therapeutic applications, such as neuroprotective and antimicrobial effects. The combination of these two moieties in 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine suggests potential therapeutic benefits that warrant further exploration.

In recent years, there has been growing interest in designing molecules that can modulate multiple biological targets simultaneously. The scaffold of 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine offers such an opportunity. For instance, studies have indicated that pyrazole-thiophene hybrids can interfere with key signaling pathways involved in diseases like cancer and autoimmune disorders. The bromine substituent further facilitates functionalization via cross-coupling reactions, allowing chemists to introduce additional pharmacophores and optimize potency and selectivity.

One of the most compelling aspects of 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine is its potential as a precursor for structure-based drug design. Computational modeling studies have demonstrated that this compound can interact with specific protein binding pockets, suggesting its suitability for developing small-molecule inhibitors. Such interactions are critical for designing drugs that can effectively disrupt disease-causing pathways without off-target effects.

Recent advancements in synthetic methodologies have made it easier to access complex heterocyclic compounds like 4-bromo-1-(thiophen-3-yl)methyl-1H-pyrazol-3-am ine. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling, have been instrumental in constructing the desired framework efficiently. These methods not only improve yield but also allow for greater control over regioselectivity, which is essential for achieving the desired biological activity.

The pharmaceutical industry has increasingly recognized the value of scaffold hopping—designing molecules based on different structural motifs—to overcome resistance and improve drug efficacy. 4-bromo-l-(thiophen-l -yl)methyl-l H -pyrazol -3-am ine exemplifies this approach by integrating two pharmacologically relevant heterocycles into a single entity. This strategy has led to the discovery of several lead compounds with promising preclinical data.

Another area where 4-bromo-l-(thiophen-l -yl)methyl-l H -pyrazol -3-am ine shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, small-molecule inhibitors can modulate downstream signaling pathways effectively. The pyrazole-thiophene core of this compound provides a rigid scaffold that can be fine-tuned to fit into kinase active sites precisely.

Furthermore, the amine functional group at the 3-position of the pyrazole ring offers opportunities for further derivatization. For example, alkylation or acylation reactions can be employed to introduce additional side chains that enhance solubility or improve binding affinity. Such modifications are often necessary to transform a lead compound into a viable drug candidate.

The synthesis of 4-bromo-l-(thiophen-l -yl)methyl-l H -pyrazol -3-am ine involves several key steps that highlight modern synthetic techniques. Initially, bromination of a thiophene derivative provides the necessary starting material for subsequent coupling reactions. Palladium-catalyzed Suzuki-Miyaura coupling then introduces the thiophenylmethyl group, followed by nucleophilic substitution to install the pyrazole moiety. Each step is carefully optimized to ensure high purity and yield.

In conclusion, 4-bromo-l-(thiophen-l -yl)methyl-l H -pyrazol -3-am ine (CAS No. 1249126_69_9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel bioactive agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute to future breakthroughs in drug discovery and development.